molecular formula C16H20F3NO2 B214056 N-cyclohexyl-3-[(2,2,2-trifluoroethoxy)methyl]benzamide

N-cyclohexyl-3-[(2,2,2-trifluoroethoxy)methyl]benzamide

Cat. No. B214056
M. Wt: 315.33 g/mol
InChI Key: BSNMCBNRQQVMIR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-cyclohexyl-3-[(2,2,2-trifluoroethoxy)methyl]benzamide, also known as S-7920, is a synthetic compound that has been studied for its potential therapeutic effects.

Mechanism of Action

The mechanism of action of N-cyclohexyl-3-[(2,2,2-trifluoroethoxy)methyl]benzamide is not fully understood, but it is believed to act on the TRPV1 receptor, which is involved in pain sensation. N-cyclohexyl-3-[(2,2,2-trifluoroethoxy)methyl]benzamide may also affect other receptors and ion channels, such as the GABA receptor and the voltage-gated sodium channel, which are involved in the transmission of pain signals.
Biochemical and Physiological Effects:
N-cyclohexyl-3-[(2,2,2-trifluoroethoxy)methyl]benzamide has been shown to have a number of biochemical and physiological effects. In addition to its pain-relieving properties, it has been found to have anti-inflammatory effects and to reduce anxiety and depression in animal models. It may also have potential as a treatment for addiction and withdrawal symptoms.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclohexyl-3-[(2,2,2-trifluoroethoxy)methyl]benzamide is its specificity for the TRPV1 receptor, which makes it a promising candidate for pain relief without causing significant side effects. However, its limited solubility and stability may pose challenges in lab experiments.

Future Directions

There are several future directions for the study of N-cyclohexyl-3-[(2,2,2-trifluoroethoxy)methyl]benzamide. One area of interest is its potential as a treatment for addiction and withdrawal symptoms. It may also have applications in the treatment of other conditions, such as anxiety and depression. Further research is needed to fully understand its mechanism of action and to develop more effective synthesis methods and formulations.

Synthesis Methods

The synthesis method of N-cyclohexyl-3-[(2,2,2-trifluoroethoxy)methyl]benzamide involves the reaction of 3-aminobenzamide with cyclohexyl isocyanate and 2,2,2-trifluoroethanol in the presence of a catalyst. The resulting compound is then purified through recrystallization to obtain N-cyclohexyl-3-[(2,2,2-trifluoroethoxy)methyl]benzamide.

Scientific Research Applications

N-cyclohexyl-3-[(2,2,2-trifluoroethoxy)methyl]benzamide has been studied for its potential therapeutic effects in various scientific research applications. One of the most promising applications is its use as a pain reliever. Studies have shown that N-cyclohexyl-3-[(2,2,2-trifluoroethoxy)methyl]benzamide can effectively reduce pain in animal models without causing significant side effects.

properties

Product Name

N-cyclohexyl-3-[(2,2,2-trifluoroethoxy)methyl]benzamide

Molecular Formula

C16H20F3NO2

Molecular Weight

315.33 g/mol

IUPAC Name

N-cyclohexyl-3-(2,2,2-trifluoroethoxymethyl)benzamide

InChI

InChI=1S/C16H20F3NO2/c17-16(18,19)11-22-10-12-5-4-6-13(9-12)15(21)20-14-7-2-1-3-8-14/h4-6,9,14H,1-3,7-8,10-11H2,(H,20,21)

InChI Key

BSNMCBNRQQVMIR-UHFFFAOYSA-N

SMILES

C1CCC(CC1)NC(=O)C2=CC(=CC=C2)COCC(F)(F)F

Canonical SMILES

C1CCC(CC1)NC(=O)C2=CC=CC(=C2)COCC(F)(F)F

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.